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Compound of Interest

Compound Name: N-Ethyl-N-methyl-benzamide

Cat. No.: B13928789

N-Ethyl-N-methyl-benzamide: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Ethyl-N-methyl-benzamide, a
substituted benzamide with potential applications in chemical synthesis and biological systems.
This document outlines its fundamental chemical properties, detailed synthesis protocols, and
metabolic pathways, presenting the information in a format tailored for research and
development professionals.

Core Compound Properties

N-Ethyl-N-methyl-benzamide is an organic compound classified as a tertiary amide.[1] Its
structure, featuring a benzene ring connected to an amide group substituted with both an ethyl
and a methyl group, dictates its chemical reactivity and physical characteristics.[1]
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Property Value Source
Molecular Formula C10H13NO [1112]
Molecular Weight 163.22 g/mol [2]
IUPAC Name N-ethyl-N-methylbenzamide [2]
Appearance Colorless to light yellow liquid [1]

. Low solubility in water; soluble
Solubility _ _ [1]
in organic solvents

Synthesis of N-Ethyl-N-methyl-benzamide

The synthesis of N-Ethyl-N-methyl-benzamide can be achieved through several established
chemical routes. One of the most common and direct methods is the acylation of an amine with
an acyl chloride.

Experimental Protocol: Acylation of N-ethyl-N-
methylamine

This protocol details the synthesis of N-Ethyl-N-methyl-benzamide via the reaction of benzoyl
chloride with N-ethyl-N-methylamine.

Materials:

Benzoyl chloride

N-ethyl-N-methylamine

Dichloromethane (DCM)

Triethylamine or pyridine (as a base)

Deionized water

Brine (saturated NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa)
e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

» Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve N-ethyl-N-methylamine and a base (such as triethylamine or pyridine) in
dichloromethane (DCM). The base is used to neutralize the HCI byproduct of the reaction.[1]

e Cooling: Place the flask in an ice bath to cool the solution to 0°C. This is to control the
exothermic nature of the reaction.

» Addition of Benzoyl Chloride: Slowly add benzoyl chloride, dissolved in a small amount of
DCM, to the stirred amine solution using a dropping funnel. The slow addition helps to
manage the reaction rate and temperature.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and continue stirring for several hours to ensure the reaction goes to
completion.

o Work-up:
o Transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with deionized water and then with brine to remove
the base and any water-soluble byproducts.
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o Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSOa) to
remove any residual water.

e Purification:
o Filter the solution to remove the drying agent.

o Concentrate the filtrate using a rotary evaporator to remove the dichloromethane, yielding
the crude N-Ethyl-N-methyl-benzamide.

o Further purification can be achieved through column chromatography or distillation if
necessary.

Below is a diagram illustrating the general workflow for this synthesis.
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Synthesis Workflow of N-Ethyl-N-methyl-benzamide
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Caption: A flowchart of the synthesis of N-Ethyl-N-methyl-benzamide.
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Biological Activity and Metabolic Pathway

While specific signaling pathways directly involving N-Ethyl-N-methyl-benzamide are not
extensively documented in publicly available literature, the metabolism of related benzamides
has been studied. These studies provide a likely metabolic fate for this compound in biological
systems. Interaction studies often focus on the binding affinity of such compounds with various

enzymes and receptors.

The primary metabolic pathway for similar benzamides involves an initial oxidative dealkylation
followed by enzymatic hydrolysis. The resulting benzoic acid is then conjugated for excretion.

The diagram below illustrates a proposed metabolic pathway for N-Ethyl-N-methyl-benzamide

based on the metabolism of structurally related compounds.
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Proposed Metabolic Pathway of N-Ethyl-N-methyl-benzamide
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Caption: A diagram of the proposed metabolic breakdown of N-Ethyl-N-methyl-benzamide.

This guide provides a foundational understanding of N-Ethyl-N-methyl-benzamide for
scientific and research applications. Further investigation into its biological activities and
potential as a lead compound in drug discovery is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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